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Compound of Interest

Compound Name: 2-(Methylthio)benzofuran

Cat. No.: B15093581

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties, a representative synthetic approach, and a summary of the general biological
activities of the benzofuran chemical class, with a specific focus on 2-(Methylthio)benzofuran
(CAS Number: 36724-16-0). Due to the limited availability of specific experimental data for this
particular compound, this guide also includes information on related benzofuran derivatives to
provide a broader context for researchers.

Core Physicochemical Properties

Quantitative experimental data for 2-(Methylthio)benzofuran is not extensively available in the
public domain. The following table summarizes the known and predicted properties. For
comparative purposes, predicted data for the closely related 2-(ethylthio)benzofuran is also
included.
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2- 2-
Property (Methylthio)benzof  (Ethylthio)benzofur Source
uran an (Predicted)
CAS Number 36724-16-0 172366-93-7
Molecular Formula CoHsOS C10H100S [1][2]
Molecular Weight 164.23 g/mol 178.25 g/mol [2]
Physical Form Liquid - [2]
Boiling Point Not Available 273.0+13.0°C [1]
Melting Point Not Available Not Available
pKa Not Available Not Available
logP Not Available Not Available
Solubility Not Available Not Available
Density Not Available 1.16 £ 0.1 g/cm? [1]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-(Methylthio)benzofuran is not
readily found in peer-reviewed literature. However, general methods for the synthesis of 2-
substituted benzofurans are well-established. A common and versatile approach involves the
palladium-catalyzed coupling of an o-halophenol with a terminal alkyne, followed by cyclization.
For the synthesis of a 2-(alkylthio)benzofuran, a plausible route would involve the reaction of a
suitable benzofuran precursor with a methylthio-donating reagent.

A representative synthetic methodology for a related 2-substituted benzofuran is the
intramolecular cyclization of o-alkynylphenols. This method offers a direct route to the
benzofuran core.

Representative Protocol: Synthesis of 2-Substituted Benzofurans via Intramolecular Cyclization

This protocol is a general representation and would require optimization for the specific
synthesis of 2-(Methylthio)benzofuran.
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Materials:

Substituted o-alkynylphenol

Palladium catalyst (e.g., PdCIl2(PPhs)2)
Copper(l) iodide (Cul)

A suitable base (e.g., triethylamine)

Anhydrous solvent (e.g., toluene or DMF)

Procedure:

To a solution of the o-alkynylphenol in the chosen anhydrous solvent, add the palladium
catalyst and copper(l) iodide under an inert atmosphere (e.g., nitrogen or argon).

Add the base to the reaction mixture.

Heat the reaction mixture to a temperature appropriate for the specific substrates and
catalyst system, typically ranging from 80 to 120 °C.

Monitor the reaction progress using thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel to afford the desired 2-
substituted benzofuran.
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General Biological Activities of Benzofuran
Derivatives

While specific biological data for 2-(Methylthio)benzofuran is scarce, the benzofuran scaffold
is a well-known privileged structure in medicinal chemistry, with derivatives exhibiting a wide
range of pharmacological activities.[3][4][5] This broad bioactivity makes the benzofuran
nucleus a valuable template for drug discovery.

Reported activities for the benzofuran class of compounds include:

Antimicrobial and Antifungal: Many benzofuran derivatives have shown potent activity
against various strains of bacteria and fungi.[4]

o Antitumor: The benzofuran skeleton is present in several natural and synthetic compounds
with significant anticancer properties.[3][6]

o Antiviral: Certain benzofuran derivatives have been investigated for their potential as antiviral
agents.[5][6]

o Anti-inflammatory: The anti-inflammatory properties of some benzofurans have been
reported.

o Antioxidant: The ability of benzofuran compounds to scavenge free radicals has been a
subject of study.

It is important to note that the specific biological activity and potency are highly dependent on
the nature and position of the substituents on the benzofuran ring. Therefore, while the general
activities of the benzofuran class are encouraging, dedicated biological screening of 2-
(Methylthio)benzofuran is necessary to determine its specific pharmacological profile.

Visualizations

To further illustrate the concepts discussed, the following diagrams have been generated.
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General Synthetic Workflow for 2-Substituted Benzofurans
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General Biological Activities of Benzofuran Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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